3-Heptanone

• CAS No.: 106-35-4
• Product Name: 3-Heptanone
• Molecular Formula: C7H14O; CH3(CH2)3COCH2CH3; C7H14O
• Molecular Weight: 114.19 g/mol
• IUPAC Name: heptan-3-one
• Standard InChI: InChI=1S/C7H14O/c1-3-5-6-7(8)4-2/h3-6H2,1-2H3
• Standard InChIKey: NGAZZOYFWWSOGK-UHFFFAOYSA-N
• SMILES: CCCCC(=O)CC
• Canonical SMILES: CCCCC(=O)CC
• Boiling Point: 297 °F at 760 mm Hg (USCG, 1999); 147.0 °C; 147 °C; 298°F
• Colorform: Clear liquid; Colorless liquid
• Density: 0.818 (USCG, 1999); d20 0.82; 0.8183 at 20 °C/4 °C; Relative density (water = 1): 0.8; 0.811-0.821; 0.813-0.818; 0.82
• Flash Point: 115 °F (USCG, 1999); 115 °F (46 °C) (Open cup); 46 °C o.c.; 115°F (open cup); (oc) 115°F
• Melting Point: -38 °F (USCG, 1999); -39.0 °C; -39 °C; -39°C; -38°F
• Physical Description: Ethyl butyl ketone is a colorless odorless liquid with a mild fruity odor. Flash point 140°F.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to pale yellow liquid; colourless, mobile liquid with a fruity, green, fatty odour; Colorless liquid with a fruity odor.; Colorless liquid with a powerful, fruity odor.
• Description: , also known as aethylbutylketon or eptan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be converted into methadone. is a fatty, fruity, and green tasting compound that can be found in spearmint. This makes a potential biomarker for the consumption of this food product.; Ethyl butyl ketone is a colorless odorless liquid with a mild fruity odor. Flash point 140°F.; Heptan-3-one is a dialkyl ketone with butyl and ethyl as the two alkyl groups. It has a role as a biomarker and a metabolite.
• Solubility: 1 % (NIOSH, 2016); 4.3 mg/mL at 20 °C; Slightyl soluble in carbon tetrachloride; miscible in ethanol, ether; In water, 4.3X10+3 mg/L at 20 °C; Solubility in water: poor; insoluble in water; soluble in fats; Miscible at room temperature (in ethanol); miscible with alcohol and ether; 1 ml in 70 ml water; 1%
• Synonyms: 3-heptanone; butyl ethyl ketone; ethyl-n-butyl ketone; heptan-3-one
• Vapor Density: 3.93 (Air = 1); Relative vapor density (air = 1): 3.9
• Vapor Pressure: 4 mm Hg (NIOSH, 2016); 2.60 mmHg; 2.6 mm Hg at 20 °C; Vapor pressure, Pa at 25 °C: 187; 4 mmHg
• PubChem Compound: 7802
• Last Modified: Nov 11 2021